Cas no 307309-88-2 (3-cyclohexyl-1-(piperidin-4-yl)urea)

3-Cyclohexyl-1-(piperidin-4-yl)urea is a urea derivative featuring a cyclohexyl group and a piperidin-4-yl moiety, offering a versatile scaffold for medicinal chemistry and drug discovery. Its structural framework enables potential interactions with biological targets, particularly in central nervous system (CNS) research, due to the piperidine ring's affinity for neurotransmitter receptors. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability. This compound is valuable as an intermediate in synthesizing pharmacologically active molecules, with applications in developing enzyme inhibitors or receptor modulators. Its well-defined chemical properties and stability under standard conditions make it suitable for exploratory synthesis and structure-activity relationship (SAR) studies.
3-cyclohexyl-1-(piperidin-4-yl)urea structure
307309-88-2 structure
Product Name:3-cyclohexyl-1-(piperidin-4-yl)urea
CAS No:307309-88-2
MF:C12H23N3O
MW:225.33052277565
CID:3934625
PubChem ID:1445163
Update Time:2025-10-28

3-cyclohexyl-1-(piperidin-4-yl)urea Chemical and Physical Properties

Names and Identifiers

    • Urea, N-cyclohexyl-N'-4-piperidinyl-
    • 3-cyclohexyl-1-(piperidin-4-yl)urea
    • G54241
    • CS-0251170
    • Z278090966
    • EN300-53849
    • 307309-88-2
    • 1-cyclohexyl-3-piperidin-4-ylurea
    • CHEMBL3642238
    • BDBM100413
    • AKOS000137912
    • US8501783, 1602
    • SCHEMBL8232157
    • Inchi: InChI=1S/C12H23N3O/c16-12(14-10-4-2-1-3-5-10)15-11-6-8-13-9-7-11/h10-11,13H,1-9H2,(H2,14,15,16)
    • InChI Key: KFISGQPZWHFTLU-UHFFFAOYSA-N
    • SMILES: C1CCC(CC1)NC(=O)NC2CCNCC2

Computed Properties

  • Exact Mass: 225.184112366g/mol
  • Monoisotopic Mass: 225.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.2Ų

3-cyclohexyl-1-(piperidin-4-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C995293-25mg
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2
25mg
$ 70.00 2022-06-06
TRC
C995293-50mg
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2
50mg
$ 95.00 2022-06-06
TRC
C995293-250mg
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2
250mg
$ 365.00 2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01083103-1g
3-Cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2 98%
1g
¥2263.0 2023-01-30
Enamine
EN300-53849-0.05g
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2 95.0%
0.05g
$102.0 2025-02-20
Enamine
EN300-53849-0.1g
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2 95.0%
0.1g
$151.0 2025-02-20
Enamine
EN300-53849-0.25g
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2 95.0%
0.25g
$216.0 2025-02-20
Enamine
EN300-53849-0.5g
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2 95.0%
0.5g
$340.0 2025-02-20
Enamine
EN300-53849-1.0g
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2 95.0%
1.0g
$437.0 2025-02-20
Enamine
EN300-53849-2.5g
3-cyclohexyl-1-(piperidin-4-yl)urea
307309-88-2 95.0%
2.5g
$856.0 2025-02-20

Additional information on 3-cyclohexyl-1-(piperidin-4-yl)urea

3-Cyclohexyl-1-(Piperidin-4-yl)Urea: A Comprehensive Overview

The compound with CAS No. 307309-88-2, commonly referred to as 3-cyclohexyl-1-(piperidin-4-yl)urea, has garnered significant attention in the fields of organic chemistry and pharmacology. This urea derivative is characterized by its unique structure, which combines a cyclohexyl group and a piperidinyl moiety, making it a versatile compound with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and its pharmacological evaluation have further highlighted its significance in contemporary research.

3-Cyclohexyl-1-(piperidin-4-yl)urea is synthesized through a multi-step process that involves the reaction of cyclohexyl isocyanate with 4-piperidinecarboxylic acid. This reaction pathway has been optimized in recent studies to enhance yield and purity, ensuring the compound's suitability for advanced applications. The molecule's structure is notable for its ability to form hydrogen bonds, which contributes to its stability and bioavailability. Researchers have explored its potential as a scaffold for developing novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and inflammatory conditions.

Recent studies have focused on the pharmacokinetic properties of 3-cyclohexyl-1-(piperidin-4-yl)urea, revealing promising results in terms of absorption, distribution, metabolism, and excretion (ADME). These findings suggest that the compound could serve as a lead molecule for drug development programs targeting specific receptor systems. Additionally, its ability to modulate enzyme activity has been explored in vitro, further underscoring its potential as a pharmacological tool.

In terms of application domains, 3-cyclohexyl-1-(piperidin-4-yl)urea has been investigated for its role in biomedical research and materials science. Its unique chemical properties make it an ideal candidate for designing advanced materials with tailored functionalities. For instance, researchers have explored its use in creating stimuli-responsive polymers and drug delivery systems, leveraging its structural versatility.

The safety profile of 3-cyclohexyl-1-(piperidin-4-yl)urea has also been evaluated in preclinical studies. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safer option for potential clinical applications. However, further research is required to fully understand its long-term effects and interactions with other biological systems.

Looking ahead, the continued exploration of 3-cyclohexyl-1-(piperidin-4-yl)urea holds immense promise for advancing both chemical synthesis and therapeutic development. Its ability to serve as a versatile building block for complex molecules positions it as a key player in future research endeavors. As scientific understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its role in modern science.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD